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Compound of Interest

Compound Name: 5-Fluoro-3-iodo-pyridin-2-ol

Cat. No.: B1393405 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Fluoro-3-iodo-pyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluoro-3-iodo-pyridin-2-ol is a halogenated pyridine derivative with the chemical formula

C₅H₃FINO and a molecular weight of 238.99 g/mol . Its unique structure, featuring fluorine,

iodine, and a hydroxyl group on a pyridine ring, makes it a valuable building block in medicinal

chemistry and drug discovery.[1] The presence of multiple functional groups allows for diverse

chemical modifications, positioning it as a key intermediate in the synthesis of complex

molecules with potential therapeutic applications.[2] However, the same reactivity that makes

this compound synthetically useful also necessitates a thorough understanding of its potential

hazards and the implementation of rigorous safety protocols. This guide provides a

comprehensive overview of the safety and handling procedures for 5-Fluoro-3-iodo-pyridin-2-
ol, grounded in established safety principles and data.

Hazard Identification and Classification
A critical first step in the safe handling of any chemical is a complete understanding of its

inherent hazards. 5-Fluoro-3-iodo-pyridin-2-ol is classified under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.

GHS Classification:

Pictogram: GHS07 (Exclamation Mark)
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Signal Word:Warning

Hazard Class: Acute Toxicity 4, Oral

Hazard Statement: H302 - Harmful if swallowed

While the primary classification points to oral toxicity, the structural alerts from related

halogenated pyridines suggest that researchers should also anticipate potential for skin, eye,

and respiratory tract irritation.[3][4] The presence of iodine and fluorine substituents can

influence the compound's reactivity and toxicological profile.[1]

Comprehensive Risk Mitigation and Handling
Protocol
A proactive approach to safety involves a multi-layered strategy encompassing engineering

controls, personal protective equipment, and standardized handling procedures. The causality

behind these measures is rooted in minimizing exposure through all potential routes: inhalation,

ingestion, and dermal contact.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.

Fume Hood: All handling of 5-Fluoro-3-iodo-pyridin-2-ol in its solid, powdered form must be

conducted within a certified chemical fume hood. This is critical to prevent the inhalation of

fine particulates.

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the workstation.[4][5] This is a mandatory precaution

for responding to accidental eye or skin contact.

Personal Protective Equipment (PPE): Essential
Individual Protection
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The appropriate selection and use of PPE is non-negotiable.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[5] A face shield should be considered if

there is a significant risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any

signs of degradation or puncture before use.

Lab Coat: A full-length laboratory coat should be worn to protect street clothes and prevent

skin exposure.

Respiratory Protection: If engineering controls are insufficient or if there is a risk of

generating significant dust, a NIOSH/MSHA or European Standard EN 149 approved

respirator with a particulate filter is recommended.[5]

Standard Operating Procedure for Handling Solid 5-
Fluoro-3-iodo-pyridin-2-ol
This step-by-step protocol is designed to be a self-validating system for safe handling.

Preparation:

Confirm that the fume hood is operational and the sash is at the appropriate height.

Don all required PPE.

Assemble all necessary equipment (spatula, weigh boat, reaction vessel) inside the fume

hood.

Handling the Compound:

Before opening, visually inspect the container for any damage.

Carefully open the container, avoiding any sudden movements that could aerosolize the

solid powder.
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Use a clean spatula to carefully transfer the desired amount of the compound to a weigh

boat or directly into the reaction vessel.

Avoid creating dust during transfer. If dust is generated, allow it to settle within the fume

hood before proceeding.

Post-Handling:

Securely close the container of 5-Fluoro-3-iodo-pyridin-2-ol.

Clean any residual powder from the spatula and work surface within the fume hood using

a suitable solvent and absorbent material.

Dispose of contaminated materials (weigh boat, wipes) in a designated hazardous waste

container.

Remove gloves and wash hands thoroughly with soap and water.[6]

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and prevent hazardous

situations.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[4]

Halogenated compounds can react vigorously with these materials.

Light Sensitivity: The compound is noted to be light-sensitive.[4][5] Store in an opaque

container or in a dark location to prevent degradation.

Emergency Response Procedures
In the event of an exposure or spill, a rapid and informed response is critical.

First-Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician immediately.[5] Rinse mouth with

water. Do NOT induce vomiting.
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If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[5] Seek medical attention if you feel unwell.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes.[5] Remove contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.

Accidental Release Measures
Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust

and wear full PPE.[4][6]

Containment and Cleanup:

Prevent the material from entering drains or waterways.[6]

For a dry spill, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[5][7] Avoid generating dust.

Clean the spill area thoroughly with a damp cloth or absorbent material.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive

fumes, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx),

hydrogen fluoride (HF), and hydrogen iodide (HI).[4][5]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Disposal Considerations
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5-Fluoro-3-iodo-pyridin-2-ol and any contaminated materials must be treated as hazardous

waste.

Procedure: Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations.[5]

Professional Service: It is highly recommended to use a licensed professional waste disposal

service for the disposal of this chemical.[8]

Data Summary and Visualization
Safety and Handling Data Table

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1393405?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source(s)

CAS Number 1186311-05-6

Molecular Formula C₅H₃FINO

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Personal Protective Equipment
Safety goggles, chemical-

resistant gloves, lab coat
[5]

Engineering Controls

Chemical fume hood, good

ventilation, eyewash/safety

shower

[4][5]

Storage

Cool, dry, well-ventilated,

tightly sealed, protected from

light

[4][5]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases
[4]

First Aid (Ingestion)
Call POISON CENTER or

doctor. Rinse mouth.
[5]

Fire Extinguishing Media

Water spray, CO2, dry

chemical, alcohol-resistant

foam

[4]

Disposal
As hazardous waste via a

licensed disposal service
[5][8]

Logical Workflow for Safe Chemical Handling
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Caption: Risk mitigation workflow for handling hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1393405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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